4-(2-nitro-4-(5-(pyridin-4-yl)-1,2,4-oxadiazol-3-yl)phenyl)morpholine

• IUPAC Name: 4-[2-nitro-4-(5-pyridin-4-yl-1,2,4-oxadiazol-3-yl)phenyl]morpholine
• InChI: InChI=1S/C17H15N5O4/c23-22(24)15-11-13(1-2-14(15)21-7-9-25-10-8-21)16-19-17(26-20-16)12-3-5-18-6-4-12/h1-6,11H,7-10H2
• InChI Key: VSWWUMVQWLQTJA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)C3=NOC(=N3)C4=CC=NC=C4)[N+](=O)[O-]
• Molecular Formula: C17H15N5O4
• Molecular Weight: 353.33 g/mol

Description

The compound “4-(2-nitro-4-(5-(pyridin-4-yl)-1,2,4-oxadiazol-3-yl)phenyl)morpholine” is a complex organic molecule that contains several functional groups, including a nitro group, a pyridine ring, an oxadiazole ring, and a morpholine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the aforementioned functional groups. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the nitro group is often involved in redox reactions, while the pyridine ring can participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of a pyridine ring could make the compound aromatic and planar.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, it might interact with specific biological targets. Without more information, it’s difficult to predict the exact mechanism.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. It could be interesting to explore its reactivity, biological activity, or potential uses in various industries.